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Compound of Interest

Compound Name: Silicon chrome

Cat. No.: B224754 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling materials like silicon chrome. This document provides

comprehensive, procedural guidance on the necessary personal protective equipment (PPE),

safe handling protocols, and disposal plans for silicon chrome to foster a secure research

environment.

Quantitative Safety Data
The following table summarizes the key quantitative safety data for silicon chrome, compiled

from various safety data sheets. This information is critical for risk assessment and the

implementation of appropriate safety controls.
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Property Value Source(s)

Occupational Exposure Limits

(OSHA PEL)

Silicon (Total Dust): 15 mg/m³

(8-hour TWA) Silicon

(Respirable Fraction): 5 mg/m³

(8-hour TWA) Chromium

Metal: 1 mg/m³

[1][2][3]

Occupational Exposure Limits

(NIOSH REL)

Silicon (Total Dust): 10 mg/m³

(10-hour TWA) Silicon

(Respirable Fraction): 5 mg/m³

(10-hour TWA)

[4][5]

Occupational Exposure Limits

(ACGIH TLV)

Silicon (Inhalable): 10 mg/m³

Chromium Metal: 0.5 mg/m³
[1][2]

Acute Toxicity (Oral LD50)

Silicon: 3160 mg/kg (Rat) Iron:

984 mg/kg (Rat) Nickel: >9000

mg/kg (Rat)

[3][4]

Physical Properties

Physical State: Solid

Appearance: Metallic gray

Specific Gravity: 3.75 g/cm³

Melting Point: 1410°C (Silicon)

[3][6]

Hazard Classifications

Health Hazards: Skin

Sensitization (Category 1),

Carcinogenicity (Suspected,

Category 2 via inhalation)

Physical Hazards: Flammable

solid (as powder)

[2][4]

Experimental Protocol: Safe Handling of Silicon
Chrome in a Laboratory Setting
This protocol outlines the step-by-step procedure for safely handling silicon chrome, from

preparation to disposal, in a research environment.

Pre-Handling Preparations
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Risk Assessment: Conduct a thorough risk assessment for the specific experiment,

considering the quantity of silicon chrome to be used and the nature of the procedure.

Safety Data Sheet (SDS) Review: Before commencing any work, all personnel involved must

read and understand the SDS for silicon chrome.[4][7][8]

Engineering Controls: Ensure that a certified chemical fume hood or a glove box is available

and functioning correctly.[4] Local exhaust ventilation is crucial to minimize dust exposure.[5]

Eyewash stations and safety showers must be readily accessible.[7]

Personal Protective Equipment (PPE) Inspection: All required PPE must be inspected for

integrity before use.

Required Personal Protective Equipment (PPE)
Based on the potential hazards of silicon chrome, the following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face

shield should be worn in addition to goggles when there is a splash hazard.[4]

Skin and Body Protection:

Gloves: Wear appropriate protective gloves, such as nitrile rubber, to prevent skin contact.

[2]

Lab Coat/Clothing: A lab coat or protective clothing that covers the arms is required.[2][7]

Respiratory Protection: If engineering controls do not maintain exposure below the

occupational limits, or if dust is generated, a NIOSH/MSHA-approved respirator (e.g., N95)

must be used.[2][7]

Handling Procedure
Work Area Preparation: Designate a specific area for handling silicon chrome, preferably

within a fume hood, to contain any potential spills.

Material Dispensing:
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Handle silicon chrome in a manner that minimizes dust generation.[4] Avoid actions such

as shaking or crushing the material in an open environment.

If weighing the powder, do so within the fume hood or a ventilated enclosure.

During the Experiment:

Avoid contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in the laboratory.

Keep containers of silicon chrome tightly closed when not in use.[7]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and

bases.[4][7]

Post-Handling Procedures
Decontamination:

Clean the work area thoroughly after handling is complete. Use a vacuum with a HEPA

filter for cleaning up any dust; do not use compressed air.[2][5]

Wipe down surfaces with a damp cloth to collect any remaining particles.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[5]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use PPE in the appropriate waste stream.

Disposal Plan
Proper disposal of silicon chrome waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection:
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Collect all silicon chrome waste, including contaminated consumables (e.g., gloves,

wipes), in a dedicated, clearly labeled, and sealed container.[7]

Do not mix silicon chrome waste with other chemical waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) department.

Waste Disposal:

Dispose of silicon chrome waste in accordance with all applicable federal, state, and

local regulations.[4]

Due to its chromium content, it may be classified as a hazardous waste under EPA

regulations (e.g., D007 for chromium).[4]

Contact your institution's EHS department for specific guidance on hazardous waste

disposal procedures.

Logical Workflow for Handling Silicon Chrome
The following diagram illustrates the logical progression of steps for the safe handling of

silicon chrome in a laboratory setting.
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Preparation

Handling Procedure

Post-Handling & Disposal

1. Conduct Risk Assessment

2. Review Safety Data Sheet

3. Verify Engineering Controls
(Fume Hood, Eyewash)

4. Inspect Personal Protective Equipment

5. Don Appropriate PPE

6. Prepare Designated Work Area

7. Handle Silicon Chrome
(Minimize Dust)

8. Decontaminate Work Area

9. Remove and Dispose of PPE

10. Wash Hands Thoroughly

11. Dispose of Waste
(Follow EHS Guidelines)

Click to download full resolution via product page

Caption: A flowchart outlining the key procedural steps for the safe handling of silicon chrome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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